Cas no 948037-38-5 (Ethyl (9-benzyl-9H-purin-6-YL)acetate)

Ethyl (9-benzyl-9H-purin-6-yl)acetate is a purine derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a benzyl-substituted purine core linked to an ethyl acetate moiety, offering versatility as an intermediate in the synthesis of nucleoside analogs or enzyme inhibitors. The compound’s benzyl group enhances lipophilicity, potentially improving membrane permeability in biological systems. The ethyl ester functionality allows for further derivatization, enabling the introduction of carboxylic acid or amide groups through hydrolysis or aminolysis. This compound may be of interest in the development of purine-based therapeutics or as a scaffold for studying purinergic signaling pathways. Its synthetic accessibility and modifiable structure make it a valuable tool for exploratory research.

Ethyl (9-benzyl-9H-purin-6-YL)acetate structure

948037-38-5 structure

Product Name:Ethyl (9-benzyl-9H-purin-6-YL)acetate

CAS No:948037-38-5

MF:C₁₆H₁₆N₄O₂

MW:296.323843002319

CID:4936704

Update Time:2025-05-28

Ethyl (9-benzyl-9H-purin-6-YL)acetate Chemical and Physical Properties

Names and Identifiers

- ETHYL (9-BENZYL-9H-PURIN-6-YL)ACETATE
- Ethyl 2-(9-benzyl-9H-purin-6-yl)acetate
- 9-Benzyl-9H-purine-6-acetic acid ethyl ester
- Ethyl (9-benzyl-9H-purin-6-YL)acetate
- Inchi： 1S/C16H16N4O2/c1-2-22-14(21)8-13-15-16(18-10-17-13)20(11-19-15)9-12-6-4-3-5-7-12/h3-7,10-11H,2,8-9H2,1H3
- InChI Key： BMYTZGSFWBGTRA-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1C2=C(N=CN=1)N(C=N2)CC1C=CC=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 373
XLogP3: 1.8
Topological Polar Surface Area: 69.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019141277-1g	Ethyl (9-benzyl-9h-purin-6-yl)acetate	948037-38-5	97%	1g	$778.96	2023-08-31
Chemenu	CM262470-1g	Ethyl 2-(9-benzyl-9H-purin-6-yl)acetate	948037-38-5	97%	1g	$***	2023-05-29
Chemenu	CM262470-1g	Ethyl 2-(9-benzyl-9H-purin-6-yl)acetate	948037-38-5	97%	1g	$700	2021-08-18
Crysdot LLC	CD11005812-1g	Ethyl 2-(9-benzyl-9H-purin-6-yl)acetate	948037-38-5	97%	1g	$742	2024-07-19